Cas no 61253-64-3 (Pentanoic acid, 3-[(2-chlorophenyl)methylene]-2,4-dioxo-)

• Product Name: Pentanoic acid, 3-[(2-chlorophenyl)methylene]-2,4-dioxo-
• CAS No: 61253-64-3
• MF: C₁₂H₉ClO₄
• MW: 252.650462865829
• CID: 487036
• PubChem ID: 71397771
• Update Time: 2025-04-19

Pentanoic acid, 3-[(2-chlorophenyl)methylene]-2,4-dioxo- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 3-[(2-chlorophenyl)methylene]-2,4-dioxo-
• 3-[(2-chlorophenyl)methylidene]-2,4-dioxopentanoic acid
• 61253-64-3
• DTXSID50819240

• Inchi： 1S/C12H9ClO4/c1-7(14)9(11(15)12(16)17)6-8-4-2-3-5-10(8)13/h2-6H,1H3,(H,16,17)
• InChI Key： GNNFBVSWOARWIJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C=C(C(C(=O)O)=O)C(C)=O

Computed Properties

• Exact Mass: 252.01897
• Monoisotopic Mass: 252.0189365g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 71.4Ų

Experimental Properties

• PSA: 71.44